Cas no 331673-15-5 (1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester)
331673-15-5 structure
Product Name:1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester
CAS No:331673-15-5
MF:C26H48O4
MW:424.656929016113
CID:1455353
PubChem ID:12151622
Update Time:2025-04-20
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, dinonyl ester
- 1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester
- dinonyl cyclohexane-1,2-dicarboxylate
- SCHEMBL1296641
- NS00073862
- cyclohexan-1,2-dicarbonsauredinonylester
- starbld0033645
- DTXSID70274054
- 331673-15-5
- GGLHXZYMYYBBHT-UHFFFAOYSA-N
-
- Inchi: 1S/C26H48O4/c1-3-5-7-9-11-13-17-21-29-25(27)23-19-15-16-20-24(23)26(28)30-22-18-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3
- InChI Key: GGLHXZYMYYBBHT-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCC)C(C1CCCCC1C(=O)OCCCCCCCCC)=O
Computed Properties
- Exact Mass: 424.35544
- Monoisotopic Mass: 424.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C989950-50mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 50mg |
$ 69.00 | 2023-09-08 | ||
| TRC | C989950-250mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 250mg |
$293.00 | 2023-05-18 | ||
| TRC | C989950-500mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 500mg |
$552.00 | 2023-05-18 | ||
| TRC | C989950-2.5g |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 2.5g |
$2383.00 | 2023-05-18 |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
331673-15-5 (1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester) Related Products
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- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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